Cas no 1165936-01-5 (2-(3-Chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1165936-01-5
• MF: C₁₃H₁₈BClO₃
• MW: 268.544223308563
• MDL: MFCD22414614
• CID: 4485372
• PubChem ID: 73424966
• Update Time: 2025-04-24

2-(3-Chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3-chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-
• 3-Chloro-4-methoxyphenylboronic acid pinacol ester
• 2-(3-Chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-391499
• CS-0088588
• MFCD22414614
• EN300-4325912
• AKOS018218610
• DTXSID101160274
• 1165936-01-5
• (3-CHLORO-4-METHOXYPHENYL)BORONIC ACID PINACOL ESTER

• MDL： MFCD22414614
• Inchi： 1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)9-6-7-11(16-5)10(15)8-9/h6-8H,1-5H3
• InChI Key： LCQTZTSLYVFFKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Exact Mass: 268.1037523g/mol
• Monoisotopic Mass: 268.1037523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų